Cas no 77298-68-1 (3-O-Sophoroside,8-O-beta-D-glucopyranoside-3,4',5,7,8-Pentahydroxyflavone)

• Product Name: 3-O-Sophoroside,8-O-beta-D-glucopyranoside-3,4',5,7,8-Pentahydroxyflavone
• CAS No: 77298-68-1
• MF: C₃₃H₄₀O₂₂
• MW: 788.657512664795
• CID: 2049140
• PubChem ID: 11968590
• Update Time: 2025-07-21

3-O-Sophoroside,8-O-beta-D-glucopyranoside-3,4',5,7,8-Pentahydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 3-O-Sophoroside,8-O-beta-D-glucopyranoside-3,4',5,7,8-Pentahydroxyflavone
• Herbacetin-3-β-D-(2-O-β-D-glucopyranosidoglucopyranoside)-8-β-D-glucopyranoside
• FS-8582
• 77298-68-1
• HY-N10592
• Herbacetin-8-glucoside-3-sophoroside
• 3-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-hydroxyphenyl)-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Herbacetin-3-sophoroside-8--glucoside
• 3-((2S,5S)-4,5-dihydroxy-6-(hydroxymethyl)-3-((2S,3R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-5,7-dihydroxy-2-(4-hydroxyphenyl)-8-((2S,4S,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxychromen-4-one
• Herbacetin 3-sophoroside-8-glucoside
• CS-0616225
• 3-[(2S,5S)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-hydroxyphenyl)-8-[(2S,4S,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one

• Inchi： 1S/C33H40O22/c34-6-13-17(40)21(44)24(47)31(49-13)53-27-12(39)5-11(38)16-20(43)29(26(52-28(16)27)9-1-3-10(37)4-2-9)54-33-30(23(46)19(42)15(8-36)51-33)55-32-25(48)22(45)18(41)14(7-35)50-32/h1-5,13-15,17-19,21-25,30-42,44-48H,6-8H2/t13-,14-,15-,17-,18-,19-,21+,22+,23+,24-,25-,30-,31+,32+,33+/m1/s1
• InChI Key： IQGKZHYKAGWLNS-CVFWACMRSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](OC2C(C3=C(C=C(C(=C3OC=2C2C=CC(=CC=2)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O)O)=O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 788.20112290g/mol
• Monoisotopic Mass: 788.20112290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 55
• Rotatable Bond Count: 10
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.441
• Topological Polar Surface Area: 365Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Flavonoids

Additional information on 3-O-Sophoroside,8-O-beta-D-glucopyranoside-3,4',5,7,8-Pentahydroxyflavone

Recent Advances in the Study of 3-O-Sophoroside,8-O-beta-D-glucopyranoside-3,4',5,7,8-Pentahydroxyflavone (CAS: 77298-68-1)

The compound 3-O-Sophoroside,8-O-beta-D-glucopyranoside-3,4',5,7,8-Pentahydroxyflavone (CAS: 77298-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This flavonoid derivative, characterized by its unique glycosylation pattern, exhibits promising biological activities, including antioxidant, anti-inflammatory, and potential anticancer properties. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and therapeutic applications, positioning it as a candidate for further drug development.

In a 2023 study published in the Journal of Natural Products, researchers investigated the antioxidant capacity of this compound using in vitro assays such as DPPH and ABTS radical scavenging tests. The results demonstrated superior activity compared to standard antioxidants like ascorbic acid, attributed to its pentahydroxyflavone backbone and glycosidic substitutions. Molecular docking simulations further revealed its ability to bind to key oxidative stress-related enzymes, suggesting a multi-target mechanism of action.

Another pivotal study in Bioorganic Chemistry (2024) explored its anti-inflammatory effects via modulation of the NF-κB pathway. Using LPS-induced RAW 264.7 macrophages, the compound significantly reduced pro-inflammatory cytokine levels (TNF-α, IL-6) at concentrations as low as 10 μM. Structural analysis highlighted the critical role of the 8-O-beta-D-glucopyranoside moiety in enhancing cellular uptake and bioavailability.

Pharmacokinetic profiling, reported in European Journal of Pharmaceutical Sciences, addressed challenges related to its low oral bioavailability (∼15%). Nanoformulation approaches, including liposomal encapsulation, improved its solubility and extended half-life in rodent models, with a 3.2-fold increase in AUC_0-24h. These advancements underscore its translational potential despite inherent physicochemical limitations.

Emerging preclinical data also indicate synergistic effects with conventional chemotherapeutics. A 2024 Cancer Letters study demonstrated that co-administration with paclitaxel enhanced apoptosis in triple-negative breast cancer cells (MDA-MB-231) through p53 upregulation and PARP cleavage. However, toxicity profiles at high doses (>50 μM) warrant further optimization.

In conclusion, 3-O-Sophoroside,8-O-beta-D-glucopyranoside-3,4',5,7,8-Pentahydroxyflavone represents a multifaceted bioactive agent with therapeutic potential across multiple disease models. Future research should prioritize structure-activity relationship (SAR) studies, scalable synthesis methods, and rigorous in vivo validation to advance its clinical applicability.